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Compound of Interest

Compound Name: 2-Bromo-1,4-dichlorobenzene

Cat. No.: B150605

Safe Handling and Disposal of 2-Bromo-1,4-
dichlorobenzene

This guide provides essential safety protocols, personal protective equipment (PPE)
recommendations, and operational plans for the handling and disposal of 2-Bromo-1,4-
dichlorobenzene (CAS No. 1435-50-3). This information is intended for researchers,
scientists, and drug development professionals to ensure safe laboratory practices.

Hazard Assessment and Chemical Properties

2-Bromo-1,4-dichlorobenzene is a combustible solid that can cause significant irritation.[1][2]
It is crucial to understand its hazards before handling.

Hazard ldentification:

» Health Hazards: Causes skin irritation, serious eye irritation, and may cause respiratory
irritation.[1][2][3]

e Physical Hazards: Combustible solid.[1]
» Signal Word: Warning.[1][2]

Chemical and Physical Properties:
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Property Value Reference
CAS Number 1435-50-3 [1]
Molecular Formula CeHsBrCl2 [1][3]
Molecular Weight 225.90 g/mol [11[3]
Appearance Light yellow powder/solid [2][4]
Melting Point 32-36 °C [1]

| Flash Point | 113 °C (235.4 °F) |[1] |

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is critical to minimize exposure and ensure personal safety.
The following table summarizes the recommended PPE for handling 2-Bromo-1,4-

dichlorobenzene.
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Body Part PPE Recommendation Material/Standard

While specific breakthrough
time data for 2-Bromo-1,4-
dichlorobenzene is not readily
available, gloves made of
Viton™ or multi-layered
Hands Chemical-resistant gloves. Iam|nate§ are recommended
for handling halogenated
aromatic compounds. Nitrile
gloves may offer limited
protection for brief contact. A
detailed glove selection

protocol is provided below.

Safety glasses with side Must conform to EN 166 (EU)
Eyes shields or chemical splash or ANSI zZ87.1 (US) standards.

goggles. [2][5]

] Long-sleeved clothing should
Flame-resistant laboratory
Body be worn under the lab coat.[2]
coat. 6]

For large-scale operations,

emergency situations, or if

Not required for small-scale ventilation is inadequate, a
Respiratory use in a well-ventilated area or  NIOSH/MSHA-approved
fume hood. respirator with a type ABEK

(EN214387) organic vapor filter
is required.[1][2]

Operational Plan: Safe Handling

Adherence to standard operating procedures is essential for minimizing risk.
Engineering Controls:

e Always handle 2-Bromo-1,4-dichlorobenzene in a properly functioning chemical fume hood
to minimize inhalation exposure.[2]
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e Ensure that an eyewash station and a safety shower are readily accessible and in close
proximity to the workstation.[6][7]

Work Practices:

o Preparation: Before starting work, ensure all necessary PPE is available and in good
condition. Clearly label all containers.

e Handling:

[¢]

Avoid direct contact with skin and eyes.[8]

[¢]

Avoid breathing dust or vapors.[2][8]

[e]

Weigh and transfer the chemical in a fume hood.

o

Keep the container tightly closed when not in use.[2][8]
e Hygiene:

o Wash hands, face, and any exposed skin thoroughly with soap and water after handling.[2]

[8]
o Do not eat, drink, or smoke in the laboratory or areas where chemicals are stored.[8]

o Remove contaminated clothing and wash it before reuse.[2]

Disposal Plan

Proper disposal is critical to prevent environmental contamination and ensure regulatory

compliance.
Waste Collection:

o Segregation: Collect all waste contaminated with 2-Bromo-1,4-dichlorobenzene, including
used gloves, weigh boats, absorbent materials from spills, and empty containers, in a
designated and clearly labeled hazardous waste container.
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e Labeling: The waste container must be labeled "Hazardous Waste" and list "2-Bromo-1,4-
dichlorobenzene" as a primary constituent.

o Storage: Store the sealed waste container in a cool, dry, and well-ventilated secondary
containment area, away from incompatible materials such as strong oxidizing agents.[8]

Disposal Procedure:

e Dispose of the hazardous waste through your institution's environmental health and safety
(EHS) office or a licensed chemical waste disposal company.[2][8]

e Do not pour waste down the drain or mix it with other waste streams unless explicitly
instructed by your EHS department.[9]

Emergency and First Aid Procedures

Immediate and appropriate action is vital in case of an accidental exposure.
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Exposure Route First Aid Procedure

Move the individual to fresh air. If breathing is
Inhalation difficult, provide oxygen. Seek immediate

medical attention.[2][4]

Immediately flush skin with plenty of soap and
i water for at least 15 minutes while removing
Skin Contact _ _ _
contaminated clothing and shoes. Seek medical

attention if irritation persists.[2][4]

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the

Eye Contact upper and lower eyelids. Remove contact
lenses if present and easy to do. Seek

immediate medical attention.[2][4]

Do NOT induce vomiting. If the person is

conscious and alert, rinse their mouth with water

Ingestion
and have them drink 2-4 cups of water or milk.
Seek immediate medical attention.[4]
Evacuate the area. Wearing appropriate PPE,
sweep up the solid material, and place it into a
Spill suitable, closed container for disposal. Avoid

generating dust.[8][9] Do not let the chemical

enter drains.

Methodologies and Visualizations
Experimental Protocol: Glove Selection and Permeation
Testing

To ensure adequate protection, the permeation characteristics of 2-Bromo-1,4-
dichlorobenzene with a chosen glove material should be determined. This is crucial as no
material offers indefinite resistance.

Objective: To determine the breakthrough time for a specific glove material when exposed to 2-
Bromo-1,4-dichlorobenzene.
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Methodology:

» Material Selection: Obtain samples of potential glove materials (e.g., Viton™, Butyl, multi-
layered laminates).

o Test Cell Setup: Use a standardized permeation test cell (ASTM F739) which consists of two
chambers separated by the glove material sample.

e Challenge Chemical: Introduce 2-Bromo-1,4-dichlorobenzene into the outer chamber of
the test cell, simulating workplace exposure.

¢ Collection Medium: A collection medium (gas or liquid) is passed through the inner chamber,
simulating contact with the skin.

e Sampling and Analysis: Periodically, samples are taken from the collection medium and
analyzed using a sensitive analytical technique, such as Gas Chromatography-Mass
Spectrometry (GC-MS), to detect the presence of the challenge chemical.

» Breakthrough Time: The time from the initial contact of the chemical with the glove material
to the moment it is detected on the inner side at a specific permeation rate is recorded as the
breakthrough time.[10]

o Conclusion: Select gloves with a breakthrough time that significantly exceeds the duration of
the planned laboratory task. Gloves should be changed well before the determined
breakthrough time is reached.[10]

Workflow for Handling and Disposal

The following diagram illustrates the logical workflow for the safe handling and disposal of 2-
Bromo-1,4-dichlorobenzene.
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Caption: Workflow for Safe Handling of 2-Bromo-1,4-dichlorobenzene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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